Cas no 189217-59-2 (1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-,lithium salt (1:1))

• Product Name: 1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-,lithium salt (1:1)
• CAS No: 189217-59-2
• MF: C₆F₁₄LiNO₄S₂
• MW: 487.117148399353
• CID: 115573
• PubChem ID: 87691590
• Update Time: 2025-04-18

1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-,lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-,lithium salt (1:1)
• 1-Propanesulfonamide,1,1,2,2,3,3,3-heptafluoro-N-[(1,1,2,2,3,3,3-heptafluoropropyl)sulfonyl]-,...
• LITHIUM BIS(1,1,2,2,3,3,3-HEPTAFLUORO-1-PROPANESULFONYL)IMIDE
• Lithium Bis(1,2,2,3,3,3-heptafluoro-propanesulfony)imide
• Lithium Bis(1,2,2,3,3,3-heptafluoro-propanesulfony)imide
• lithium bis(perfluoropropylsulfonyl)amide
• 189217-59-2
• DTXSID601033076
• lithium;bis(1,1,2,2,3,3,3-heptafluoropropylsulfonyl)azanide
• Lithium bis(perfluoropropanesulfonyl)imide
• SCHEMBL4562045
• Lithium bis((perfluoropropyl)sulfonyl)amide

• Inchi： 1S/C6F14NO4S2.Li/c7-1(8,3(11,12)13)5(17,18)26(22,23)21-27(24,25)6(19,20)2(9,10)4(14,15)16;/q-1;+1
• InChI Key： XNQIRERQWNDDCA-UHFFFAOYSA-N
• SMILES： S(C(C(C(F)(F)F)(F)F)(F)F)([N-]S(C(C(C(F)(F)F)(F)F)(F)F)(=O)=O)(=O)=O.[Li+]

Computed Properties

• Exact Mass: 486.92100
• Monoisotopic Mass: 486.9205225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86Ų

Experimental Properties

• PSA: 88.28000
• LogP: 5.15470